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Compound of Interest

Compound Name: 3-Ethylnonane

Cat. No.: B092655 Get Quote

Essential Safety and Handling Guide for 3-
Ethylnonane
For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling 3-Ethylnonane in a laboratory setting. Adherence to these

guidelines is critical for ensuring personal safety and minimizing environmental impact.

Understanding the Hazards
3-Ethylnonane is classified under the Globally Harmonized System (GHS) with the following

primary hazards:

Flammable Liquid (Category 3): Vapors can ignite with a spark or flame.[1]

Aspiration Hazard (Category 1): May be fatal if swallowed and enters the airways.[1]

Hazardous to the Aquatic Environment (Chronic): Poses a long-term risk to aquatic life.[1]

Physical and Chemical Properties
A summary of key quantitative data for 3-Ethylnonane is presented below for easy reference.
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Property Value

CAS Number 17302-11-3

Molecular Formula C₁₁H₂₄

Molecular Weight 156.31 g/mol [2]

Appearance Colorless liquid[2]

Boiling Point 188°C[2]

Flash Point 50.2 ± 11.4 °C

Density 0.7456 g/cm³[2]

Vapor Pressure 0.8 ± 0.2 mmHg at 25°C

Personal Protective Equipment (PPE)
Appropriate PPE is the final line of defense against chemical exposure. The following PPE is

mandatory when handling 3-Ethylnonane.[3][4]
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Protection Type Recommended Equipment Specifications

Eye and Face Protection Safety goggles and face shield

Chemical splash goggles are

essential. A face shield should

be worn over goggles during

procedures with a high risk of

splashing.[5]

Hand Protection Chemical-resistant gloves

Nitrile gloves are a suitable

option for intermittent contact,

but always consult the glove

manufacturer's resistance

chart for the specific chemical.

[4]

Body Protection
Flame-retardant lab coat or

coveralls

A lab coat made of 100%

cotton or other flame-resistant

material is required.[6]

Foot Protection
Closed-toe, chemical-resistant

shoes

Footwear should be non-

absorbent and provide

protection against spills.[7]

Respiratory Protection
Use in a well-ventilated area.

Respirator may be needed.

Work should be conducted in a

certified chemical fume hood. If

vapors are expected to exceed

exposure limits, a NIOSH-

approved respirator with an

appropriate organic vapor

cartridge is necessary.[3][7]

Operational Plan: Step-by-Step Handling Procedure
This section outlines the standard operating procedure for the safe handling of 3-Ethylnonane
from initial preparation to final disposal.

4.1. Preparation and Handling
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Risk Assessment: Before beginning any work, conduct a thorough risk assessment for the

specific experiment.

Fume Hood: Ensure the chemical fume hood is operational and certified.

PPE: Don all required personal protective equipment as detailed in the table above.

Spill Kit: Have a spill kit rated for flammable liquids readily accessible.

Grounding: Ground and bond containers and receiving equipment to prevent static

discharge.

Dispensing: Use only non-sparking tools when opening and dispensing the chemical.[8]

Heating: Never use an open flame to heat 3-Ethylnonane.[6] Use a heating mantle, water

bath, or other controlled heating source.

Storage: Keep containers tightly closed in a cool, dry, and well-ventilated area away from

heat, sparks, and open flames.[8] Store in a designated flammables cabinet.[6]

4.2. First Aid Measures
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Exposure Route First Aid Procedure

Inhalation

Move the individual to fresh air. If breathing is

difficult, provide oxygen. Seek immediate

medical attention.[8]

Skin Contact

Immediately remove contaminated clothing.

Rinse the affected skin with plenty of soap and

water.[8]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Seek immediate

medical attention.[8]

Ingestion

Do NOT induce vomiting. Due to the aspiration

hazard, immediately call a poison control center

or physician. If vomiting occurs naturally, have

the person lean forward.[8]

4.3. Spill Response

Evacuate: Immediately evacuate the area of all personnel.

Ventilate: Ensure the area is well-ventilated, if safe to do so.

Containment: For small spills, use an inert absorbent material (e.g., sand, vermiculite).

Collection: Use non-sparking tools to collect the absorbed material and place it in a sealed,

labeled container for disposal.

Decontamination: Clean the spill area thoroughly with soap and water.

4.4. Disposal Plan

Waste Collection: Collect all 3-Ethylnonane waste in a dedicated, properly labeled, and

sealed container.
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Labeling: The waste container must be clearly labeled as "Hazardous Waste," with the full

chemical name and associated hazards (Flammable, Aspiration Hazard).

Storage of Waste: Store the waste container in a designated satellite accumulation area that

is secure and away from incompatible materials.

Disposal: Dispose of the chemical waste through your institution's Environmental Health and

Safety (EHS) office. Do not dispose of 3-Ethylnonane down the drain or in regular trash.

Workflow for Safe Handling of 3-Ethylnonane
Caption: Workflow for the safe handling of 3-Ethylnonane from preparation to disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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